![molecular formula C21H21N3O2 B2733781 1-(3,4-Dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one CAS No. 941962-56-7](/img/structure/B2733781.png)
1-(3,4-Dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
Description
1-(3,4-Dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.418. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-Dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-Dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymeric Materials with Enhanced Optical Properties
Research has shown that 1,3,4-oxadiazole derivatives have been utilized to synthesize polymers with significant optical properties. For instance, polyamides and poly(amide-imide)s containing the 1,3,4-oxadiazole ring exhibit fluorescence in the blue region, with high quantum yield and significant thermal stability, indicating their potential in blue light-emitting materials and devices (Hamciuc et al., 2015).
Advanced Polymeric Systems for Industrial Applications
Another study highlighted the synthesis of thermally stable polyimides and a poly(amide-imide) that include the 1,3,4-oxadiazole moiety. These materials not only demonstrate high thermal stability but are also organo-soluble, suggesting their applicability in high-performance materials for industrial use (Mansoori et al., 2012).
Fluorinated Polymeric Materials
Research on new fluorinated poly(1,3,4-oxadiazole-ether-imide)s has yielded polymers with outstanding solubility in polar organic solvents and high thermal stability. These materials also show blue fluorescence when dissolved, pointing towards their use in optoelectronic applications (Hamciuc et al., 2005).
Potential Anticancer Agents
Substituted 1,3,4-oxadiazolyl tetrahydropyridines have been synthesized and evaluated for their anti-cancer activities, indicating the role of 1,3,4-oxadiazole derivatives in developing new chemotherapeutic agents (Redda & Gangapuram, 2007).
Removal of Heavy Metals
Innovative polyimides containing 1,3,4-oxadiazole and pyridine moieties have shown efficacy in the removal of Co(II) and Ni(II) ions from aqueous solutions, suggesting their application in environmental remediation processes (Mansoori & Ghanbari, 2015).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c1-13-4-7-16(8-5-13)20-22-21(26-23-20)17-11-19(25)24(12-17)18-9-6-14(2)15(3)10-18/h4-10,17H,11-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUPODKMEASNHEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3CC(=O)N(C3)C4=CC(=C(C=C4)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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